4-(2,4-Dimethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine

• IUPAC Name: 4-(2,4-dimethoxyphenyl)-6-thiophen-2-ylpyrimidin-2-amine
• InChI: InChI=1S/C16H15N3O2S/c1-20-10-5-6-11(14(8-10)21-2)12-9-13(19-16(17)18-12)15-4-3-7-22-15/h3-9H,1-2H3,(H2,17,18,19)
• InChI Key: TTYSBPRZJBZDST-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CC(=NC(=N2)N)C3=CC=CS3)OC
• Molecular Formula: C16H15N3O2S
• Molecular Weight: 313.4 g/mol

Description

4-(2,4-Dimethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine, also known as 4-DTPT, is a small molecule drug candidate that has been studied in the context of various diseases and disorders. It is a synthetic compound with a pyrimidine-based core structure and two aromatic rings. 4-DTPT has recently gained attention as a potential therapeutic agent for the treatment of cancer, inflammation, and diabetes.

Mechanism of Action

The mechanism of action of 4-(2,4-Dimethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine is not fully understood, but it is thought to involve the inhibition of multiple cellular signaling pathways. It is believed that 4-(2,4-Dimethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine may act by modulating the activity of various enzymes and proteins, such as protein kinases, phosphatases, and transcription factors. In addition, 4-(2,4-Dimethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine may act by modulating the expression of various genes, such as those involved in cell proliferation, apoptosis, and inflammation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2,4-Dimethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine have been studied in various in vitro and in vivo models. In vitro studies have demonstrated that 4-(2,4-Dimethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine can inhibit the growth of various cancer cell lines, as well as modulate the expression of various genes involved in cancer cell proliferation and apoptosis. In vivo studies have demonstrated that 4-(2,4-Dimethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine can reduce tumor growth and inflammation in animal models of cancer and inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(2,4-Dimethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine in laboratory experiments include its low toxicity, its ability to modulate multiple cellular signaling pathways, and its ability to modulate the expression of various genes. The limitations of using 4-(2,4-Dimethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine in laboratory experiments include its lack of specificity for certain targets, its potential for off-target effects, and its potential to cause toxicity in certain cell types.

Future Directions

For the use of 4-(2,4-Dimethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine include further research into its mechanism of action, its potential for use in combination with other therapeutic agents, and its potential for use in the treatment of other diseases and disorders. Additionally, further research into the safety and efficacy of 4-(2,4-Dimethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine in clinical trials is needed to determine its potential as a therapeutic agent.

Synthesis Methods

4-(2,4-Dimethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine can be synthesized via a number of different methods, including a solvent-free synthesis, a microwave-assisted synthesis, and a synthesis using an ionic liquid. In a solvent-free synthesis, 4-(2,4-Dimethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine is prepared by the reaction of 2,4-dimethoxyphenyl thiophen-2-yl pyrimidine-2-amine with a suitable base, such as sodium hydroxide. In a microwave-assisted synthesis, the reaction of 2,4-dimethoxyphenyl thiophen-2-yl pyrimidine-2-amine with a suitable base is carried out in the presence of a microwave energy source. In a synthesis using an ionic liquid, the reaction of 2,4-dimethoxyphenyl thiophen-2-yl pyrimidine-2-amine with a suitable base is carried out in the presence of an ionic liquid.

Scientific Research Applications

4-(2,4-Dimethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine has been studied in the context of various diseases and disorders, including cancer, inflammation, and diabetes. In cancer, 4-(2,4-Dimethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine has been found to possess anti-tumor activity in vitro and in vivo models of breast cancer, lung cancer, and melanoma. In inflammation, 4-(2,4-Dimethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine has been found to possess anti-inflammatory activity in vitro and in vivo models of colitis and rheumatoid arthritis. In diabetes, 4-(2,4-Dimethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine has been found to possess antidiabetic activity in vitro and in vivo models of type 2 diabetes.